Cas no 1001414-94-3 (4-Bromo-2-(chloromethyl)pyridine hydrochloride)

• Product Name: 4-Bromo-2-(chloromethyl)pyridine hydrochloride
• CAS No: 1001414-94-3
• MF: C₆H₆BrCl₂N
• MW: 242.928538799286
• CID: 97667
• PubChem ID: 53302021
• Update Time: 2025-04-18

4-Bromo-2-(chloromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)pyridine hydrochloride
• 4-Bromo-2-(chloromethyl)pyridine hydrochloride (1:1)
• Pyridine,4-bromo-2-(chloromethyl)-, hydrochloride (1:1)
• PYRIDINE, 4-BROMO-2-(CHLOROMETHYL)-, HYDROCHLORIDE
• MIAJDYRSLOZVSX-UHFFFAOYSA-N
• AKOS015891911
• 4-bromo-2-(chloromethyl)pyridine;hydrochloride
• SCHEMBL15206448
• 4-bromo-2-(chloromethyl)pyridine HCl
• 1001414-94-3

• Inchi： 1S/C6H5BrClN.ClH/c7-5-1-2-9-6(3-5)4-8;/h1-3H,4H2;1H
• InChI Key： MIAJDYRSLOZVSX-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CCl)C=1.Cl

Computed Properties

• Exact Mass: 240.906
• Monoisotopic Mass: 240.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• PSA: 12.89000
• LogP: 3.38490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives